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Compound of Interest

Compound Name: Disperse Blue 1

Cat. No. B124965

In-Depth Technical Guide: Disperse Blue 1

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the molecular properties of Disperse
Blue 1, an anthraquinone-based dye.

Quantitative Data Summary

The fundamental molecular properties of Disperse Blue 1 are summarized in the table below
for clear and easy reference.

Property Value Citations

Molecular Formula C14H12N402 (L2131 411e 1 7118191
Molecular Weight 268.27 g/mol [L1[2113114119]
Monoisotopic Mass 268.09602564 Da [1]

CAS Number 2475-45-8 (1112113151191

IUPAC Name 1,4,5,8-tetraaminoanthracene- o

9,10-dione

Experimental Protocols & Signhaling Pathways
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Detailed experimental protocols and signaling pathways are not applicable to the fundamental
chemical data of molecular weight and formula for Disperse Blue 1. This compound is
primarily used as a dye in textiles, plastics, and as a staining agent in biological research.[4][6]
Its mechanism of action in dyeing involves forming non-covalent interactions, such as van der
Waals forces and hydrogen bonds, with polymer fibers.[6]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and
its core identifiers.
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Caption: Relationship between Disperse Blue 1 and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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